Cas no 405150-23-4 (s-(2-thienyl)-l-cysteine)

• Product Name: s-(2-thienyl)-l-cysteine
• CAS No: 405150-23-4
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 925878
• PubChem ID: 16218806
• Update Time: 2025-06-09

s-(2-thienyl)-l-cysteine Chemical and Physical Properties

Names and Identifiers

• s-(2-thienyl)-l-cysteine
• S-2-Thienyl-L-cysteine
• S-thiophenyl-l-cysteine
• S-Thiophen-2-yl-L-cysteine
• 405150-23-4
• (R)-2-Amino-3-(thiophen-2-ylthio)propanoic acid
• DTXSID50585039
• (2R)-2-amino-3-thiophen-2-ylsulfanylpropanoic acid
• SCHEMBL503186

• Inchi： 1S/C7H9NO2S2/c8-5(7(9)10)4-12-6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)/t5-/m0/s1
• InChI Key： XRPOWEFAFQZLRI-YFKPBYRVSA-N
• SMILES： S(C1=CC=CS1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 203.00747088g/mol
• Monoisotopic Mass: 203.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 117Ų

Additional information on s-(2-thienyl)-l-cysteine

Introduction to S-(2-thienyl)-L-cysteine (CAS No. 405150-23-4)

S-(2-thienyl)-L-cysteine, identified by the Chemical Abstracts Service Number (CAS No.) 405150-23-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This thiol-containing amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of protease inhibitors and other therapeutic agents. The presence of a sulfur atom in its side chain enhances its reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry.

The compound belongs to the class of thioamides, which are widely studied for their biological activity. S-(2-thienyl)-L-cysteine exhibits remarkable chelating properties, enabling it to interact with metal ions, which is a critical feature in the design of metal-based drugs and catalysts. Its structural similarity to natural amino acids like cysteine allows it to be easily incorporated into larger biomolecules, facilitating the development of peptidomimetics and protein-based therapeutics.

Recent advancements in computational chemistry have highlighted the potential of S-(2-thienyl)-L-cysteine as a scaffold for designing novel drugs. Studies have demonstrated its ability to modulate enzyme activity by acting as a substrate or inhibitor. For instance, research has shown that derivatives of this compound can inhibit certain proteases, which are enzymes implicated in various diseases such as cancer and inflammation. The sulfur atom in its structure provides a nucleophilic center that can engage in covalent bonding with target proteins, leading to potent inhibitory effects.

In the realm of medicinal chemistry, S-(2-thienyl)-L-cysteine has been explored for its role in developing treatments for neurological disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a promising candidate for neuroprotective agents. Additionally, its thiol group allows for redox interactions, which are crucial for understanding its behavior in biological systems. This property has been leveraged in designing antioxidants and chelators that can mitigate oxidative stress and metal toxicity.

The synthesis of S-(2-thienyl)-L-cysteine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also allow for the introduction of diverse functional groups, expanding the library of possible derivatives.

One notable application of S-(2-thienyl)-L-cysteine is in the development of targeted drug delivery systems. Its ability to form stable complexes with metal ions has been utilized to create nanoparticles that can be used for site-specific drug delivery. These nanoparticles can be functionalized with targeting ligands to enhance their specificity, ensuring that therapeutic agents are delivered to their intended sites of action while minimizing off-target effects.

Recent clinical trials have begun to explore the therapeutic potential of S-(2-thienyl)-L-cysteine derivatives in treating chronic diseases. Preliminary results suggest that certain analogs exhibit significant anti-inflammatory and anti-proliferative properties. These findings have spurred further research into optimizing the pharmacological profile of these compounds. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates derived from S-(2-thienyl)-L-cysteine, streamlining the process from lead identification to clinical development.

The environmental impact of synthesizing S-(2-thienyl)-L-cysteine is another area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic methods using enzymes have been investigated as an alternative to traditional chemical synthesis. These approaches align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, S-(2-thienyl)-L-cysteine (CAS No. 405150-23-4) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an invaluable building block for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.